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Compound of Interest

Compound Name: Amberlite LA-2

Cat. No.: B1174152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Amberlite LA-2, a widely utilized liquid anion exchange resin. The information is

curated for researchers, scientists, and professionals in drug development who employ this

versatile resin in separation, purification, and formulation processes. This document

summarizes key quantitative data, details relevant experimental protocols, and visualizes

associated processes to facilitate a deeper understanding and application of Amberlite LA-2.

General and Chemical Properties
Amberlite LA-2 is a liquid anion exchange resin.[1] Multiple sources identify it as being based

on a secondary amine functionality, which is responsible for its ion exchange properties.[2][3] It

is described as a colorless to pale yellow, viscous liquid.[3][4] As a polymeric material, its

molecular formula and weight are generally not specified.[1][5]

Table 1: General and Chemical Properties of Amberlite LA-2
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Property Value Source(s)

Chemical Name Amberlite LA-2 [5]

CAS Number 11128-96-4 [1][2][6]

Synonyms
Amberlite LA 2, Ion Exchange

Resin, Liquid grade
[1][7]

Appearance
Colorless to yellow, viscous

liquid
[3][4]

Chemical Type
Secondary amine-based liquid

anion exchange resin
[2][3]

Solubility Insoluble in water [2][8]

Physical Properties
The physical properties of Amberlite LA-2 are crucial for its application in various experimental

and industrial settings. There is some discrepancy in the reported density of Amberlite LA-2.

While several sources state a density of 0.83 g/cm³, another source reports a value of 1.3 ± 0.1

g/cm³.[1][3][5] This variation may be attributable to differences in measurement conditions or

product grades. Specific data on the viscosity of Amberlite LA-2 is not readily available in

public literature; however, it is characterized as a viscous liquid.[4]

Table 2: Physical Properties of Amberlite LA-2
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Property Value Source(s)

Density 0.83 g/cm³ OR 1.3 ± 0.1 g/cm³ [1][3][5]

Viscosity
Described as a viscous liquid;

specific value not available.
[4]

pKa

As a secondary amine, the

pKa of the conjugate acid is

expected to be in the range of

10-11. Specific value for

Amberlite LA-2 is not available.

Thermal Stability

The thermal stability of

polystyrene-based anion

exchange resins is influenced

by temperature, with

degradation accelerated in the

presence of hydroxide ions.

Specific thermal decomposition

temperature for Amberlite LA-2

is not publicly available.

[9]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties and for the

application of Amberlite LA-2 in extraction processes are provided below.

3.1. Determination of Density

The density of a liquid resin like Amberlite LA-2 can be determined using a straightforward

gravimetric method.

Objective: To accurately measure the density of Amberlite LA-2.

Materials:

Amberlite LA-2 sample

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.lookchem.com/casno11128-96-4.html
https://www.bocsci.com/amberlite-la-2-cas-11128-96-4-item-1-160702.html
https://www.lookchem.com/ProductWholeProperty_LCPL239097.htm
https://haz-map.com/Agents/11813?referer=BrowseByAlphabet&return_url=%2FAgents%2F(BrowseByAlphabet)%2FA
https://www.dupont.com/content/dam/water/amer/us/en/water/public/documents/en/IER-Temperature-stability-TechFact-45-D01456-en.pdf
https://www.benchchem.com/product/b1174152?utm_src=pdf-body
https://www.benchchem.com/product/b1174152?utm_src=pdf-body
https://www.benchchem.com/product/b1174152?utm_src=pdf-body
https://www.benchchem.com/product/b1174152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volumetric flask of a known volume (e.g., 10 mL or 25 mL)

Analytical balance

Thermometer

Pipette or syringe

Procedure:

Ensure the volumetric flask is clean and completely dry.

Weigh the empty volumetric flask on the analytical balance and record its mass (m₁).

Carefully fill the volumetric flask with the Amberlite LA-2 sample up to the calibration

mark. Use a pipette or syringe for precise addition.

Weigh the filled volumetric flask and record the new mass (m₂).

Measure and record the temperature of the Amberlite LA-2 sample.

The mass of the Amberlite LA-2 is calculated as m = m₂ - m₁.

The density (ρ) is then calculated using the formula: ρ = m / V, where V is the volume of

the flask.

Repeat the measurement at least three times to ensure accuracy and calculate the

average density.

3.2. Determination of Viscosity

The viscosity of Amberlite LA-2 can be determined using a rotational viscometer, which is

suitable for measuring the viscosity of non-Newtonian fluids.

Objective: To measure the dynamic viscosity of Amberlite LA-2.

Materials:

Amberlite LA-2 sample
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Rotational viscometer (e.g., Brookfield type) with appropriate spindles

Temperature-controlled water bath or sample chamber

Beaker or sample container

Procedure:

Calibrate the viscometer according to the manufacturer's instructions using a standard

fluid of known viscosity.

Place a sufficient amount of the Amberlite LA-2 sample into the sample container.

Equilibrate the sample to the desired temperature using the temperature-controlled bath or

chamber.

Select an appropriate spindle and rotational speed based on the expected viscosity of the

resin.

Immerse the spindle into the Amberlite LA-2 sample to the marked level.

Start the viscometer and allow the reading to stabilize.

Record the viscosity reading from the instrument's display, typically in centipoise (cP) or

Pascal-seconds (Pa·s).

Measurements can be repeated at different rotational speeds to assess the shear-thinning

or shear-thickening behavior of the resin.

3.3. Reactive Extraction of Carboxylic Acids

Amberlite LA-2 is frequently used for the reactive extraction of carboxylic acids from aqueous

solutions. The following is a general protocol for such an application.[2]

Objective: To extract a carboxylic acid (e.g., glutaric acid) from an aqueous solution using

Amberlite LA-2 dissolved in an organic solvent.[2]

Materials:
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Aqueous solution of the carboxylic acid of a known initial concentration.

Amberlite LA-2.

An appropriate organic solvent (e.g., kerosene, 1-octanol, n-butyl acetate).

Separatory funnels.

Shaker or magnetic stirrer.

pH meter.

Titration apparatus with a standardized solution of NaOH.

Procedure:

Prepare the organic phase by dissolving a known concentration of Amberlite LA-2 in the

chosen organic solvent.

In a separatory funnel, mix equal volumes of the aqueous carboxylic acid solution and the

organic phase.

Shake the funnel vigorously for a predetermined time (e.g., 2-4 hours) to ensure

equilibrium is reached. A mechanical shaker can be used for consistency.

Allow the two phases to separate completely.

Carefully separate the aqueous and organic phases.

Determine the concentration of the carboxylic acid remaining in the aqueous phase by

titrating a known volume of the aqueous phase with a standardized NaOH solution.

The concentration of the carboxylic acid in the organic phase can be determined by mass

balance.

The efficiency of the extraction can then be calculated.

Process Visualizations
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The following diagrams, generated using the DOT language, illustrate key processes involving

Amberlite LA-2.

Start Weigh empty
volumetric flask (m1)

Fill flask with
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Weigh filled
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Calculate density
(ρ = m / V) End

Click to download full resolution via product page

Workflow for Density Determination

Start Place sample in
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desired temperature Immerse spindle Start viscometer Record stable
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Click to download full resolution via product page

Workflow for Viscosity Measurement

Organic Phase
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H+
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Amberlite LA-2 (R2NH)

Click to download full resolution via product page

Reactive Extraction Mechanism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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